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Compound of Interest

Compound Name: IP6K2-IN-2

CAS No.: 851814-28-3

Cat. No.: B15609187

Get Quote

Technical Support Center: IP6K2-IN-2
Welcome to the technical support center for IP6K2-IN-2. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting experiments

where IP6K2-IN-2 is not exhibiting its expected cellular effects.

Frequently Asked Questions (FAQs)
Q1: What is IP6K2-IN-2 and what is its primary mechanism of action?

A1: IP6K2-IN-2 is a small molecule inhibitor of Inositol Hexakisphosphate Kinase 2 (IP6K2).

IP6K2 is an enzyme that catalyzes the phosphorylation of inositol hexakisphosphate (IP6) to

produce diphosphoinositol pentakisphosphate (IP7)[1]. IP7 is a signaling molecule involved in

various cellular processes, including apoptosis, energy metabolism, and stress responses[1].

IP6K2-IN-2 works by binding to the active site of the IP6K2 enzyme, preventing the synthesis

of IP7 and thereby modulating these downstream signaling pathways[1].

Q2: What are the known cellular effects of inhibiting IP6K2?

A2: Inhibition of IP6K2 has been shown to have several cellular effects, including:
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Induction of Apoptosis: IP6K2 is implicated in p53-mediated apoptosis. Inhibition of IP6K2

can restore apoptotic pathways in cancer cells, making them more susceptible to

programmed cell death[1][2][3].

Modulation of Hedgehog Signaling: IP6K2 is a positive regulator of the Hedgehog signaling

pathway, acting downstream of Smoothened (Smo) and upstream of the Gli transcription

factors[4][5]. Inhibition of IP6K2 can therefore disrupt this pathway, which is crucial in

embryonic development and can be dysregulated in cancer.

Regulation of Cellular Energy Metabolism: IP6K2 interacts with creatine kinase-B (CK-B), a

key enzyme in energy homeostasis[6][7][8]. Deletion or inhibition of IP6K2 can lead to

decreased levels of phosphocreatine and ATP, and is associated with mitochondrial

dysfunction[6][7][8].

Q3: How potent and selective is IP6K2-IN-2?

A3: IP6K2-IN-2 is a potent inhibitor of IP6K2. However, it also shows significant activity against

IP6K1. It is important to consider this lack of high selectivity when interpreting experimental

results.

Kinase IC50 (µM)

IP6K2 0.58

IP6K1 0.86

IP6K3 3.08

Data from MedChemExpress product information.

Troubleshooting Guide: IP6K2-IN-2 Not Showing
Expected Effect in Cells
This guide provides a step-by-step approach to identify and resolve common issues

encountered when using IP6K2-IN-2 in cell-based assays.

Diagram: Troubleshooting Workflow
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Troubleshooting Workflow for IP6K2-IN-2

No Expected Effect Observed

Step 1: Verify Compound Integrity & Handling

Step 2: Confirm Target Engagement in Cells Check Solubility & Stability Verify Concentration

Step 3: Assess Direct Downstream Effects Perform CETSA

Step 4: Evaluate Cellular Phenotype Measure Inositol Pyrophosphate (IP7) Levels

Step 5: Re-evaluate Hypothesis & Experimental Design Conduct Apoptosis Assay (e.g., Annexin V) Measure ATP Levels

Consider Off-Target Effects (IP6K1 inhibition) Cell Line Specificity
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IP6K2 in Apoptosis Signaling
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IP6K2 in Hedgehog Signaling
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IP6K2 in Cellular Energy Metabolism
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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